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Compound of Interest

Compound Name: NSC15520

Cat. No.: B12393138

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents is paramount to ensuring a safe and
compliant work environment. This guide provides detailed procedures for the safe disposal of
NSC15520, commonly known as Formaldehyde.

Formaldehyde is a colorless, pungent gas that is typically used in aqueous solutions (formalin).
[1][2] It is a known human carcinogen and is highly toxic if ingested, inhaled, or absorbed
through the skin.[2] Due to its hazardous nature, strict protocols must be followed for its
disposal to mitigate risks to personnel and the environment.

l. Hazard and Safety Information

Before handling NSC15520, it is crucial to be aware of its chemical properties and associated
hazards.
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Property Data

Chemical Name Formaldehyde

CAS Number 50-00-0[1][2]

Formalin, Formic Aldehyde, Methanal, Methyl

Synonyms ]
Aldehyde, Methylene Oxide

Colorless gas or clear, colorless liquid in
Appearance . .
solution with a pungent odor[2]

Highly flammable liquid and vapor, Toxic if

swallowed, in contact with skin or if inhaled,
Primary Hazards Causes severe skin burns and eye damage,

May cause an allergic skin reaction, May cause

cancer, Causes damage to organs.[3]

Strong oxidizing agents, caustics, strong
alkalies, isocyanates, anhydrides, oxides, and
inorganic acids. Reacts with hydrochloric acid to
form the potent carcinogen, bis-chloromethyl

Incompatibilities ether. Reacts with nitrogen dioxide,
nitromethane, perchloric acid and aniline, or
peroxyformic acid to yield explosive compounds.
A violent reaction occurs when mixed with

strong oxidizers.[4]

Exposure Limits (OSHA) 0.75 ppm (TWA), 2 ppm (STEL)[4]

LD50 (oral, rat): 100 mg/kg, LD50 (dermal,
Toxicity Data rabbit): 270 mg/kg, LC50 (inhalation, rat): 0.578
mg/l /4h[3]

Il. Step-by-Step Disposal Protocol

The disposal of NSC15520 must adhere to local, state, and federal regulations.[4] The
following is a general procedural guide. Always consult your institution's specific safety
protocols and waste disposal guidelines.
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e Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you
are wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile, neoprene)

o Safety goggles and a face shield

o Alab coat or chemical-resistant apron

o A properly fitted respirator if ventilation is inadequate
» Waste Collection:

o Collect all waste containing NSC15520 in a designated, properly labeled, and sealed
container.

o Do not mix formaldehyde waste with other chemical waste streams unless explicitly
permitted by your institution's waste management plan.

o The container should be made of a material compatible with formaldehyde.

o Neutralization (for small spills):

o

For small spills, you may be able to neutralize the formaldehyde.[4]

[e]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

o

Use an appropriate neutralizing agent such as sodium hydroxide or sodium sulfite.[4]

[¢]

Absorb the neutralized spill with an inert material (e.g., vermiculite, sand).[4]

[¢]

Place the absorbed material into a sealed container for disposal.[4]
e Large Volume Disposal:
o For larger volumes of NSC15520 waste, direct disposal is required.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for a pickup of the hazardous waste.
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o Ensure the waste container is properly labeled with the contents, hazards, and
accumulation start date.

o Decontamination:

o Thoroughly decontaminate any surfaces or equipment that came into contact with
NSC15520 using a suitable decontamination solution.

o Dispose of all contaminated materials (e.g., paper towels, gloves) as hazardous waste.

lll. Emergency Procedures

In the event of a large spill or accidental exposure, follow these immediate safety measures:

o Spill: Evacuate the area and alert others.[3] Remove all sources of ignition.[3] If trained and
equipped, contain the spill using absorbent materials.[4] Contact your EHS department
immediately.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
NSC15520.
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Caption: Logical workflow for NSC15520 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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